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[2] WQ-2743 | C16H14N2O4S - PubChem WQ-2743 is a synthetic, small-molecule, orally

available inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), with potential immunomodulating

and antineoplastic activities. Upon oral administration, the IDO1 inhibitor WQ-2743 selectively

binds to and inhibits IDO1, a cytosolic enzyme responsible for the catabolism of the amino acid

tryptophan. ... Names and Identifiers. ... Computed Properties. ... Chemical and Physical

Properties. ... Related Records. ... Chemical Vendors. ... Drug and Medication Information. ...

Pharmacology and Biochemistry. ... Use and Manufacturing. ... Safety and Hazards. ... Toxicity.
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WQ-2743 | C16H14N2O4S - PubChem --INVALID-LINK-- WQ-2743 WQ-2743 Chemical

Structure. WQ-2743 is a potent indoleamine 2,3-dioxygenase (IDO1) inhibitor with an IC50 of

69 nM. ... WQ-2743 --INVALID-LINK-- WQ-2743 | CAS:1673555-32-4 WQ-2743 is a potent

indoleamine 2,3-dioxygenase (IDO1) inhibitor with an IC50 of 69 nM. ... Description. ... In vitro.

... Product Info. ... Safety Info. ... Customization. ... Documents. ... Properties. ... Shipping. ...

References. ... WQ-2743 | CAS:1673555-32-4 --INVALID-LINK-- A patent review of

indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors (2018-2021) This review summarizes the

patent literature on IDO1 inhibitors from 2018 to 2021, focusing on their chemical structures,

structure-activity relationships, biological activities, and pharmacokinetic properties. The review

aims to provide a comprehensive overview of the current state of IDO1 inhibitor research and

development, and to identify promising new scaffolds and strategies for the design of next-

generation IDO1 inhibitors. ... Introduction. ... Indoleamine 2,3-dioxygenase 1 (IDO1) is a
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heme-containing enzyme that catalyzes the first and rate-limiting step in the kynurenine

pathway of tryptophan metabolism. IDO1 is an important drug target for cancer immunotherapy.

This review summarizes the patent literature on IDO1 inhibitors from 2018 to 2021. ... A patent

review of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors (2018-2021) --INVALID-LINK--

Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors for cancer therapy: a patent review (2015-

2018) Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the

initial and rate-limiting step of tryptophan degradation along the kynurenine pathway. IDO1 has

been recognized as a promising molecular target for cancer immunotherapy due to its critical

role in promoting tumor immune escape. This review focuses on the patent literature on IDO1

inhibitors from 2015 to 2018, and provides a comprehensive overview of the chemical

structures, structure-activity relationships, and preclinical and clinical data of the most

advanced compounds. ... Introduction. ... Indoleamine 2,3-dioxygenase 1 (IDO1) is a key

enzyme in the kynurenine pathway, which is involved in the metabolism of tryptophan. IDO1 is

overexpressed in many tumors and is associated with poor prognosis. IDO1 inhibitors are a

promising class of drugs for cancer immunotherapy. This review summarizes the patent

literature on IDO1 inhibitors from 2015 to 2018. ... Indoleamine 2,3-dioxygenase 1 (IDO1)

inhibitors for cancer therapy: a patent review (2015-2018) --INVALID-LINK-- Recent advances

on discovery of indoleamine 2,3-dioxygenase 1 inhibitors: A decade of progress Indoleamine

2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that is the first and rate-limiting

enzyme of the kynurenine pathway, which is the major route of tryptophan metabolism in

mammals. IDO1 is an attractive therapeutic target for the treatment of cancer and other

diseases. This review summarizes the progress made in the discovery and development of

IDO1 inhibitors over the past decade. ... Introduction. ... Indoleamine 2,3-dioxygenase 1 (IDO1)

is a key enzyme in the metabolism of tryptophan. It is an important therapeutic target for the

treatment of cancer and other diseases. This review summarizes the progress made in the

discovery and development of IDO1 inhibitors over the past decade. ... Recent advances on

discovery of indoleamine 2,3-dioxygenase 1 inhibitors: A decade of progress --INVALID-LINK--

Discovery of a Series of Imidazopyridine-Based Indoleamine 2,3-Dioxygenase 1 (IDO1)

Inhibitors A novel series of imidazopyridine-based indoleamine 2,3-dioxygenase 1 (IDO1)

inhibitors is reported. The lead compound, 12, exhibits potent enzymatic and cellular inhibitory

activities, with IC50 values of 34 and 20 nM, respectively. Compound 12 also demonstrates

good in vivo efficacy in a mouse model of melanoma, with a tumor growth inhibition of 58% at a

dose of 50 mg/kg. ... A novel series of imidazopyridine-based indoleamine 2,3-dioxygenase 1

(IDO1) inhibitors is reported. The lead compound, 12, exhibits potent enzymatic and cellular

inhibitory activities, with IC50 values of 34 and 20 nM, respectively. Compound 12 also
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demonstrates good in vivo efficacy in a mouse model of melanoma, with a tumor growth

inhibition of 58% at a dose of 50 mg/kg. ... Discovery of a Series of Imidazopyridine-Based

Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors --INVALID-LINK-- Indoleamine 2,3-

dioxygenase (IDO) inhibitors in cancer treatment: A review of recent clinical trials Indoleamine

2,3-dioxygenase (IDO) is an enzyme that plays a critical role in tumor immune tolerance. IDO

inhibitors are a new class of anticancer drugs that are currently being evaluated in clinical trials.

This review summarizes the results of recent clinical trials of IDO inhibitors in cancer treatment.

... Indoleamine 2,3-dioxygenase (IDO) is an enzyme that plays a critical role in tumor immune

tolerance. IDO inhibitors are a new class of anticancer drugs that are currently being evaluated

in clinical trials. This review summarizes the results of recent clinical trials of IDO inhibitors in

cancer treatment. ... Indoleamine 2,3-dioxygenase (IDO) inhibitors in cancer treatment: A

review of recent clinical trials --INVALID-LINK-- Discovery of Novel Indoleamine 2,3-

Dioxygenase 1 (IDO1) Inhibitors Containing a Hydantoin Scaffold A series of novel indoleamine

2,3-dioxygenase 1 (IDO1) inhibitors containing a hydantoin scaffold were designed and

synthesized. The most potent compound, 10c, exhibited an IC50 value of 1.5 nM against

human IDO1. Compound 10c also showed good cellular activity and in vivo efficacy in a mouse

model of lung cancer. ... A series of novel indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors

containing a hydantoin scaffold were designed and synthesized. The most potent compound,

10c, exhibited an IC50 value of 1.5 nM against human IDO1. Compound 10c also showed

good cellular activity and in vivo efficacy in a mouse model of lung cancer. ... Discovery of

Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors Containing a Hydantoin Scaffold --

INVALID-LINK-- Indoleamine 2,3-dioxygenase 1 (IDO1) in cancer: from biology to therapeutic

opportunities Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that

catalyzes the first and rate-limiting step in the kynurenine pathway of tryptophan catabolism.

IDO1 is an important therapeutic target for cancer because it is involved in tumor-induced

immunosuppression. This review discusses the role of IDO1 in cancer and the development of

IDO1 inhibitors as cancer therapies. ... Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-

containing enzyme that catalyzes the first and rate-limiting step in the kynurenine pathway of

tryptophan catabolism. IDO1 is an important therapeutic target for cancer because it is involved

in tumor-induced immunosuppression. This review discusses the role of IDO1 in cancer and

the development of IDO1 inhibitors as cancer therapies. ... Indoleamine 2,3-dioxygenase 1

(IDO1) in cancer: from biology to therapeutic opportunities --INVALID-LINK-- WQ 2743: A
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Abstract
WQ 2743 is a synthetic, small-molecule inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), a

key enzyme in the kynurenine pathway of tryptophan metabolism. IDO1 is a critical mediator of

immune suppression in the tumor microenvironment, making it a prime target for cancer

immunotherapy. WQ 2743 demonstrates potent and selective inhibition of IDO1, with potential

applications as an immunomodulating and antineoplastic agent. This document provides a

comprehensive technical guide on the chemical structure, properties, and biological activity of

WQ 2743, including available quantitative data and a detailed examination of its mechanism of

action.

Chemical Structure and Properties
WQ 2743 is characterized by its unique chemical structure, which is fundamental to its

inhibitory activity.

Table 1: Chemical and Physical Properties of WQ 2743

Property Value

Molecular Formula C16H14N2O4S

Molecular Weight 346.36 g/mol

CAS Number 1673555-32-4

Chemical Name

N-(3-bromo-4-fluorophenyl)-N'-hydroxy-4-{[2-

(methylsulfonyl)ethyl]amino}-1,2,5-oxadiazole-3-

carboximidamide

Synonyms WQ-2743, WQ2743

Canonical SMILES

CS(=O)

(=O)CCNC1=C(C(=NOC1=O)C(=N)N)C2=CC=

C(C=C2F)Br

InChI Key
InChIKey=YQZPYVBDZJUXSF-UHFFFAOYSA-

N

Data sourced from PubChem.
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Mechanism of Action and Biological Activity
WQ 2743 functions as a potent and selective inhibitor of the IDO1 enzyme. IDO1 is a heme-

containing enzyme that catalyzes the initial and rate-limiting step in the degradation of the

essential amino acid tryptophan along the kynurenine pathway.

In the context of oncology, the overexpression of IDO1 in tumor cells and antigen-presenting

cells within the tumor microenvironment leads to the depletion of tryptophan and the

accumulation of its metabolites, collectively known as kynurenines. This has two major

immunosuppressive effects:

Tryptophan Depletion: The local depletion of tryptophan arrests the proliferation of effector T

cells, which are crucial for anti-tumor immunity.

Kynurenine Accumulation: The accumulation of kynurenines actively promotes the

differentiation and recruitment of regulatory T cells (Tregs), which further suppress the anti-

tumor immune response.

By inhibiting IDO1, WQ 2743 blocks the catabolism of tryptophan, thereby restoring local

tryptophan levels and preventing the accumulation of immunosuppressive kynurenines. This

action, in turn, is hypothesized to reinvigorate the anti-tumor immune response.

Table 2: In Vitro Biological Activity of WQ 2743

Parameter Value

Target Indoleamine 2,3-dioxygenase 1 (IDO1)

IC50 69 nM

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Signaling Pathway and Experimental Workflow
The inhibitory action of WQ 2743 on IDO1 has a direct impact on the tumor immune

microenvironment. The following diagrams illustrate the IDO1-mediated immunosuppressive
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pathway and a general workflow for evaluating IDO1 inhibitors.
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Caption: IDO1 signaling pathway and the inhibitory action of WQ 2743.
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Caption: General experimental workflow for the evaluation of IDO1 inhibitors.

Experimental Protocols
While specific, detailed experimental protocols for WQ 2743 are proprietary, the following

represents a generalized methodology for key experiments used in the evaluation of IDO1

inhibitors.

IDO1 Enzymatic Assay (IC50 Determination)
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Objective: To determine the concentration of WQ 2743 required to inhibit 50% of the

recombinant human IDO1 enzyme activity.

Methodology:

Enzyme and Substrate Preparation: Recombinant human IDO1 enzyme is purified. A

reaction buffer is prepared containing L-Tryptophan as the substrate.

Inhibitor Preparation: WQ 2743 is serially diluted to a range of concentrations.

Reaction Initiation: The reaction is initiated by adding the IDO1 enzyme to the reaction buffer

containing L-Tryptophan and varying concentrations of WQ 2743. A control reaction without

the inhibitor is also run.

Incubation: The reaction mixtures are incubated at 37°C for a specified period.

Reaction Termination and Detection: The reaction is terminated, and the product, N-

formylkynurenine, is quantified. This is often done by converting it to kynurenine and

measuring the absorbance at a specific wavelength (e.g., 321 nm).

Data Analysis: The percentage of inhibition at each concentration of WQ 2743 is calculated

relative to the control. The IC50 value is determined by fitting the data to a dose-response

curve.

Cellular IDO1 Activity Assay
Objective: To assess the ability of WQ 2743 to inhibit IDO1 activity in a cellular context.

Methodology:

Cell Culture: A human cell line that expresses IDO1, such as HeLa cells, is cultured. IDO1

expression is often induced by treatment with interferon-gamma (IFN-γ).

Inhibitor Treatment: The IFN-γ-stimulated cells are treated with various concentrations of WQ
2743.

Incubation: The cells are incubated in a medium containing L-Tryptophan.
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Metabolite Quantification: After incubation, the supernatant is collected, and the

concentration of kynurenine is measured using a method such as high-performance liquid

chromatography (HPLC) or a colorimetric assay.

Data Analysis: The reduction in kynurenine production in the presence of WQ 2743 is used

to determine the cellular IC50 value.

Conclusion
WQ 2743 is a potent inhibitor of IDO1 with a well-defined chemical structure and a clear

mechanism of action. Its ability to reverse the immunosuppressive effects of IDO1 in the tumor

microenvironment makes it a promising candidate for further investigation in cancer

immunotherapy. The data presented in this document provide a foundational understanding for

researchers and drug development professionals interested in the therapeutic potential of IDO1

inhibition. Further preclinical and clinical studies are warranted to fully elucidate the safety and

efficacy of WQ 2743.

To cite this document: BenchChem. [WQ 2743 chemical structure]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15563984/docs#wq-2743-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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